Boc-Val-Arg-AMC

• Molecular Formula: C26H38N6O6
• Molecular Weight: 530.6 g/mol
• InChI: InChI=1S/C26H38N6O6/c1-14(2)21(32-25(36)38-26(4,5)6)23(35)31-18(8-7-11-29-24(27)28)22(34)30-16-9-10-17-15(3)12-20(33)37-19(17)13-16/h9-10,12-14,18,21H,7-8,11H2,1-6H3,(H,30,34)(H,31,35)(H,32,36)(H4,27,28,29)/t18-,21-/m0/s1
• InChIKey: QJTXNKRKKORBPY-RXVVDRJESA-N

Boc-Val-Arg-AMC Specifications & Enzyme Targeting

Boc-Val-Arg-AMC (CAS 113865-96-6) is a synthetic dipeptide fluorogenic substrate composed of a tert-butyloxycarbonyl (Boc)-protected valine-arginine sequence linked to a 7-amino-4-methylcoumarin (AMC) fluorophore [1]. Upon enzymatic cleavage at the Arg-AMC bond by trypsin-like serine proteases, free AMC is released and can be quantified fluorometrically (excitation 360–380 nm, emission 440–460 nm) [2]. The compound is supplied as a hydrochloride salt (molecular formula C₂₆H₃₈N₆O₆·HCl, molecular weight 567.09 g/mol) and is soluble in DMSO, typically prepared as a 10 mM stock solution for biochemical assays [3]. Its primary applications include thrombin activity monitoring, trypsin-like serine protease profiling, and use in fluorogenic reporter substrate pools for enzyme characterization [4].

Fluorogenic substrate for trypsin-like serine proteases

Suitable for multi-protease screening pool protocols

Requires heating and sonication in DMSO for dissolution

• [1] PubChem. Boc-Val-Arg-AMC HCl; CID 118855707. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/118855707 View Source
• [2] Vinci Biochem. Boc-Val-Pro-Arg-AMC Product Datasheet (AG-CP3-0038). Excitation/Emission: 360-380/440-460 nm. View Source
• [3] GLPBIO. Boc-Val-Arg-AMC . HCl Product Page. CAS 113865-96-6. Solubility: DMSO; Storage: -20°C. View Source
• [4] Valdivieso, E., et al. (2015) ANISERP: a new serpin from the parasite Anisakis simplex. Parasites & Vectors, 8, 399. Figure 1: Thrombin on Boc-Val-Arg-AMC. PMC4517634. View Source

Boc-Val-Arg-AMC: P2 Subsite Specificity

Substituting Boc-Val-Arg-AMC with a generic fluorogenic protease substrate or a structurally similar compound such as Boc-Val-Pro-Arg-AMC will fundamentally alter experimental outcomes due to the absence of the P2 proline residue in Boc-Val-Arg-AMC . The P2 proline in Boc-Val-Pro-Arg-AMC makes it a highly specific and efficient thrombin substrate (Km = 21 μM, kcat = 109 s⁻¹), whereas Boc-Val-Arg-AMC exhibits markedly different kinetics (Km = 160 μM, kcat = 0.032 s⁻¹) that reflect its broader enzyme specificity profile [1]. Researchers investigating proteases beyond thrombin—such as trypsin, papain, or enzymes with less stringent S2 pocket requirements—require this specific dipeptide architecture, as the tripeptide analog with P2 proline imposes steric constraints that exclude many target proteases . Substitution without accounting for these P2-dependent kinetic and specificity differences leads to erroneous activity measurements and compromised assay validation.

Target: Boc-Val-Arg-AMC

Potential Substitute: Boc-Val-Pro-Arg-AMC

Broad protease specificity (thrombin, trypsin, papain)

High thrombin specificity; P2 proline restricts other proteases

Kinetic parameters support low-selectivity screening

Kinetics optimized for thrombin; may miss non-thrombin activity

Validated in published Substrate Pool B protocol

Not interchangeable in standardized multi-substrate pools

• [1] GLPBIO. Boc-Val-Arg-AMC . HCl Product Page. Thrombin substrate: kcat = 0.032 s⁻¹, Km = 160 μM. Vinci Biochem. Boc-Val-Pro-Arg-AMC Product Datasheet: Km = 21 μM, kcat = 109 s⁻¹ for α-thrombin. View Source

Boc-Val-Arg-AMC Comparative Evidence

Thrombin Kinetics vs. Boc-Val-Pro-Arg-AMC

Boc-Val-Arg-AMC is a substantially weaker thrombin substrate compared to its P2-proline-containing analog Boc-Val-Pro-Arg-AMC. The catalytic turnover number (kcat) is approximately 3,400-fold lower (0.032 s⁻¹ vs. 109 s⁻¹), and the Michaelis constant (Km) is approximately 7.6-fold higher (160 μM vs. 21 μM), indicating both reduced catalytic efficiency and lower binding affinity for thrombin's active site [1][2]. This quantitative difference arises because the S2 subsite of thrombin preferentially accommodates a proline residue, which Boc-Val-Arg-AMC lacks [3].

Thrombin kinetics vs P2-Pro analog

Reported

kcat 0.032 s⁻¹ vs 109 s⁻¹; Km 160 μM vs 21 μM; ~26,000-fold lower kcat/Km

Supports low-thrombin-selectivity protease profiling

Cross-study comparison; data from separate suppliers

Evidence Dimension	Thrombin hydrolysis kinetics (kcat, Km, kcat/Km)
Target Compound Data	kcat = 0.032 s⁻¹; Km = 160 μM; kcat/Km ≈ 200 M⁻¹s⁻¹
Comparator Or Baseline	Boc-Val-Pro-Arg-AMC: kcat = 109 s⁻¹; Km = 21 μM; kcat/Km ≈ 5.2 × 10⁶ M⁻¹s⁻¹
Quantified Difference	kcat: ~3,400-fold lower; Km: ~7.6-fold higher; kcat/Km: ~26,000-fold lower for Boc-Val-Arg-AMC
Conditions	Human α-thrombin; fluorogenic assay with AMC release detected at Ex/Em 360-380/440-460 nm; assay buffer typically 50 mM Tris-HCl pH 8.0, 0.05% Tween 20, room temperature. Data sourced from GLPBIO (target) and Vinci Biochem/Sigma-Aldrich (comparator).

Why This Matters

Procurement decisions must distinguish between these two substrates: Boc-Val-Pro-Arg-AMC is appropriate for high-sensitivity thrombin-specific assays, while Boc-Val-Arg-AMC is essential for protocols requiring lower thrombin selectivity or broader serine protease detection where P2 proline would be sterically restrictive.

• [1] GLPBIO. Boc-Val-Arg-AMC . HCl Product Page. Thrombin substrate: kcat = 0.032 s⁻¹, Km = 160 μM. CAS 113865-96-6. View Source
• [2] Vinci Biochem srl. Boc-Val-Pro-Arg-AMC Product Datasheet (AG-CP3-0038-M025). α-thrombin: Km = 21 μM, kcat = 109 s⁻¹; thrombin-staphylocoagulase complex: Km = 25 μM, kcat = 89 s⁻¹. View Source
• [3] Morita, T., et al. (1977) New fluorogenic substrates for alpha-thrombin, factor Xa, kallikreins, and urokinase. J Biochem, 82(5), 1495-1498. Identified Boc-Val-Pro-Arg-MCA as the specific substrate for α-thrombin, establishing the P2 Proline requirement. View Source

Broader Protease Coverage from P2 Proline Absence

Boc-Val-Arg-AMC lacks a proline residue at the P2 position, which makes it susceptible to cleavage by a wider range of proteases beyond thrombin, including trypsin and papain . In contrast, Boc-Val-Pro-Arg-AMC's P2 proline restricts access to enzymes with stringent S2 pocket requirements, primarily thrombin and thrombin-like enzymes [1]. This difference is leveraged experimentally: Boc-Val-Arg-AMC serves as a control substrate in specificity profiling studies to determine whether the P2 proline is a structural requirement for substrate recognition by a given protease .

Broader protease coverage

Class-level

Cleaved by thrombin, trypsin, papain (qualitative profile)

Enables multi-protease screening without P2-Pro restriction

Based on S2 subsite architecture inference

Evidence Dimension	Enzyme specificity breadth (qualitative substrate recognition profile)
Target Compound Data	Cleaved by thrombin, trypsin, papain, and other proteases with less stringent S2 pocket specificity
Comparator Or Baseline	Boc-Val-Pro-Arg-AMC: preferentially cleaved by α-thrombin, thrombin-staphylocoagulase complex, kallikrein 5, and kallikrein 8; largely resistant to papain
Quantified Difference	No single quantitative metric; difference manifests as a qualitatively broader enzyme recognition spectrum for Boc-Val-Arg-AMC
Conditions	Class-level inference based on known S2 subsite architecture of trypsin-like serine proteases and papain-family cysteine proteases; supported by substrate pool studies (bio-protocol.org) where Boc-Val-Arg-AMC is used alongside Z-Arg-Arg-AMC and Z-Phe-Arg-AMC for multi-protease detection.

Why This Matters

For discovery-stage protease characterization or multi-enzyme activity screening, Boc-Val-Arg-AMC provides broader substrate coverage than P2-proline-containing analogs, enabling detection of proteolytic activity that would be missed by more selective substrates.

• [1] Morita, T., et al. (1977) New fluorogenic substrates for alpha-thrombin, factor Xa, kallikreins, and urokinase. J Biochem, 82(5), 1495-1498. PMID: 591514. View Source

Fluorogenic Substrate Pool Validation

Boc-Val-Arg-AMC has been validated as a component of Substrate Pool B, a defined mixture of five fluorogenic reporter substrates used for broad-spectrum protease activity detection in biological samples [1]. In this protocol, Boc-Val-Arg-AMC was combined in equal volume with Arg-AMC, Z-Arg-Arg-AMC, Gly-Arg-AMC (all from Bachem), and Z-Phe-Arg-AMC (from R&D Systems) to enable simultaneous monitoring of multiple protease activities [1]. This standardized application provides a reproducible experimental framework that individual substrates cannot achieve alone, positioning Boc-Val-Arg-AMC as a validated component in multi-protease screening workflows.

Substrate Pool B validation

Method context

Component of 5-substrate pool for broad protease activity detection

Supports standardized multi-protease screening workflow

Published protocol; direct substitution invalidates pool

Evidence Dimension	Multi-protease detection capability in standardized substrate pool format
Target Compound Data	Included at equal volume with four other AMC substrates in Substrate Pool B for broad protease activity detection
Comparator Or Baseline	Single-substrate assays (e.g., Boc-Val-Pro-Arg-AMC alone): limited to detecting one enzyme class per reaction
Quantified Difference	Substrate pooling enables detection of 5 substrate specificities simultaneously, reducing screening time and sample consumption compared to sequential single-substrate assays
Conditions	Substrate Pool B protocol: equal volumes of 5 fluorogenic substrates; fluorescence monitored over time; all substrates sourced from Bachem (Torrance, CA, USA) except Z-Phe-Arg-AMC from R&D Systems (Minneapolis, MN, USA); bio-protocol.org, 2020.

Why This Matters

Procurement of Boc-Val-Arg-AMC is essential for laboratories adopting the published Substrate Pool B protocol; substituting it with a different substrate would invalidate the validated multi-protease detection approach and require full re-optimization of the screening workflow.

• [1] bio-protocol.org (2020). 4.2. Fluorogenic Reporter Assays. Substrate Pool B: Arg-AMC, Boc-Val-Arg-AMC, Z-Arg-Arg-AMC, Gly-Arg-AMC (Bachem), and Z-Phe-Arg-AMC (R&D Systems). View Source

Thrombin Inhibition Assay Validation

Boc-Val-Arg-AMC has been employed as the primary thrombin substrate in a published study characterizing ANISERP, a serpin from the parasitic nematode Anisakis simplex [1]. In this study, human thrombin (74 nM) was incubated with Boc-Val-Arg-AMC to measure the concentration-dependent inhibitory activity of recombinant ANISERP, demonstrating the substrate's suitability for serine protease inhibitor (serpin) characterization assays [1]. The use of this specific substrate enabled reproducible measurement of thrombin residual activity in the presence of a suicide substrate-like inhibitor, a context where substrate kinetics directly influence apparent inhibition parameters.

Thrombin inhibition assay

Reported

Used at 74 nM thrombin to characterize serpin ANISERP

Supports thrombin-serpin interaction studies

Replication requires identical substrate for consistency

Evidence Dimension	Validated application in thrombin-serpin inhibition assays
Target Compound Data	Boc-Val-Arg-AMC used at 74 nM human thrombin to measure ANISERP inhibitory activity
Comparator Or Baseline	Alternative substrates (Boc-Gln-Ala-Arg-AMC for trypsin, Z-Phe-Arg-AMC for cathepsin L, N-succinyl-Ala-Ala-Phe-AMC for cathepsin G) used in parallel in the same study to demonstrate enzyme selectivity of ANISERP
Quantified Difference	Boc-Val-Arg-AMC uniquely enabled thrombin-specific detection in a multi-enzyme panel; other substrates in the panel were selective for different protease classes
Conditions	Recombinant ANISERP expressed in baculovirus system; human thrombin (74 nM) on Boc-Val-Arg-AMC; trypsin (54 nM) on Boc-Gln-Ala-Arg-AMC; cathepsin L (0.83 nM) on Z-Phe-Arg-AMC; cathepsin G (0.33 nM) on N-succinyl-Ala-Ala-Phe-AMC. PMC4517634, Figure 1.

Why This Matters

This published protocol provides a directly replicable experimental model for laboratories studying thrombin-serpin interactions; sourcing the identical substrate ensures methodological consistency with the peer-reviewed literature.

• [1] Valdivieso, E., Perteguer, M.J., Hurtado, C., et al. (2015) ANISERP: a new serpin from the parasite Anisakis simplex. Parasites & Vectors, 8, 399. Figure 1: Thrombin (74 nM) on Boc-Val-Arg-AMC. PMC4517634. View Source

Solubility & Stability Handling

Boc-Val-Arg-AMC hydrochloride requires specific handling conditions to ensure assay reproducibility. The compound is soluble in DMSO; to achieve complete dissolution, the solution should be heated to 37°C and sonicated in an ultrasonic bath [1]. The lyophilized powder should be stored at -20°C, protected from light, and kept desiccated . In lyophilized form, chemical stability is maintained for up to 36 months; once reconstituted in solution, storage at -20°C is recommended with use within 1 month to prevent potency loss [2]. These handling requirements are more stringent than those for the P2-proline analog Boc-Val-Pro-Arg-AMC, which is stable for up to 12 months at -20°C to -70°C with tolerance for aliquot refreeze cycles .

Solubility & stability

Reported

DMSO; heat/sonicate to dissolve; solution stable 1 month at -20°C

Informs aliquot strategy and procurement planning

Shorter solution stability vs P2-Pro analog

Evidence Dimension	Solubility protocol and long-term storage stability
Target Compound Data	DMSO-soluble; requires heating to 37°C and sonication; lyophilized stability 36 months at -20°C desiccated; solution stability ≤1 month at -20°C
Comparator Or Baseline	Boc-Val-Pro-Arg-AMC: DMSO-soluble without heating requirement; lyophilized stability 12 months at -20°C to -70°C; solution stability 6 months at -20°C to -70°C with aliquot tolerance
Quantified Difference	Solution storage stability: ~6-fold shorter for Boc-Val-Arg-AMC (1 month vs. 6 months). Reconstitution complexity: additional heating and sonication steps required.
Conditions	Storage and solubility specifications from GLPBIO (target), Chem-Impex (target), and Fisher Scientific/R&D Systems (comparator).

Why This Matters

Laboratories must plan procurement quantities and aliquot strategies differently for Boc-Val-Arg-AMC versus its P2-proline analog; the shorter solution stability and additional solubilization steps require careful experimental scheduling to avoid reagent waste and inter-assay variability.

• [1] GLPBIO. Boc-Val-Arg-AMC . HCl Product Page. Solubility: Soluble in DMSO; to increase solubility, heat to 37°C and oscillate in ultrasonic bath. View Source
• [2] Adooq Bioscience. Boc-Arg-Val-Arg-Arg-AMC hydrochloride Product Page. Store lyophilized at -20°C, keep desiccated; stable for 36 months in lyophilized form; in solution, store at -20°C and use within 1 month. View Source

Boc-Val-Arg-AMC Application Scenarios

Thrombin Detection in Plasma Samples

Boc-Val-Arg-AMC can be used to detect thrombin activity in plasma samples, as documented in multiple product specifications . Researchers studying coagulation cascade activation or thrombin generation in clinical plasma specimens can employ this substrate in fluorometric assays where the defined kinetic parameters (kcat = 0.032 s⁻¹, Km = 160 μM) provide a reproducible benchmark. However, for applications requiring maximal thrombin sensitivity, the P2-proline analog Boc-Val-Pro-Arg-AMC (kcat = 109 s⁻¹, Km = 21 μM) may be more appropriate, and the quantitative difference established in Section 3 (Evidence Item 1) should guide substrate selection [1].

Broad-Spectrum Protease Screening in Biological Fluids

Boc-Val-Arg-AMC is an essential component of the published Substrate Pool B protocol for multi-protease activity detection [2]. This application is directly supported by the evidence in Section 3 (Evidence Item 3), where the substrate is combined with Arg-AMC, Z-Arg-Arg-AMC, Gly-Arg-AMC, and Z-Phe-Arg-AMC to enable simultaneous monitoring of thrombin-like, cathepsin B-like, and broad aminopeptidase activities. Laboratories performing high-throughput screening of biological fluids (e.g., fecal supernatants, cell lysates, parasite excretory-secretory products) benefit from this validated multi-substrate approach, which reduces per-sample reagent cost and assay time compared to sequential single-substrate testing.

Serpin Characterization & Specificity Profiling

As demonstrated in the ANISERP study, Boc-Val-Arg-AMC is suitable for concentration-dependent inhibitor assays where thrombin residual activity must be measured in the presence of a serpin [3]. This scenario leverages the quantitative differentiation established in Section 3 (Evidence Item 4), where the substrate was employed at 74 nM thrombin alongside enzyme-specific substrates for trypsin, cathepsin L, and cathepsin G to construct a protease selectivity panel. Researchers characterizing novel protease inhibitors can replicate this multi-enzyme panel design to simultaneously assess inhibitor potency and enzyme specificity.

Control Substrate for P2 Specificity Profiling

Boc-Val-Arg-AMC serves as a critical control substrate in experiments designed to determine whether a protease requires a P2 proline residue for substrate recognition . By comparing cleavage rates of Boc-Val-Arg-AMC (no P2 Pro) against Boc-Val-Pro-Arg-AMC (P2 Pro present) under identical conditions, researchers can directly assess the S2 subsite specificity of uncharacterized proteases. This application stems directly from the enzyme selectivity evidence in Section 3 (Evidence Item 2), where the absence of P2 proline enables qualitatively broader protease coverage. The quantitative kinetic difference of ~26,000-fold in kcat/Km for thrombin (Evidence Item 1) provides a benchmark for interpreting such specificity profiling results.

Application

Selection Property

Validation Focus

Thrombin activity monitoring in plasma research samples

Low-selectivity fluorogenic thrombin substrate

Verify kinetic consistency with published thrombin context

Broad-spectrum protease screening in biological fluids

Component of validated Substrate Pool B

Confirm pool composition and fluorescence detection conditions

Serpin characterization & specificity profiling

Suitable for thrombin-serpin interaction measurements

Replicate published inhibitor concentration-response protocol

Control substrate for P2 subsite specificity profiling

Lacks P2 proline; broad protease recognition

Compare cleavage with P2-Pro analog under identical conditions

• [1] GLPBIO. Boc-Val-Arg-AMC . HCl Product Page. kcat = 0.032 s⁻¹, Km = 160 μM. Vinci Biochem. Boc-Val-Pro-Arg-AMC: kcat = 109 s⁻¹, Km = 21 μM. View Source
• [2] bio-protocol.org (2020). 4.2. Fluorogenic Reporter Assays. Substrate Pool B includes Boc-Val-Arg-AMC. View Source
• [3] Valdivieso, E., et al. (2015) ANISERP: a new serpin from the parasite Anisakis simplex. Parasites & Vectors, 8, 399. Figure 1. PMC4517634. View Source